Cas no 2227797-15-9 (2-ethoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol)

• Product Name: 2-ethoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol
• CAS No: 2227797-15-9
• MF: C₁₀H₁₁F₃O₃
• MW: 236.187753915787
• CID: 5930590
• PubChem ID: 165632712
• Update Time: 2025-06-29

2-ethoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol
• EN300-1946798
• 2-ethoxy-4-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]phenol
• 2227797-15-9

• Inchi： 1S/C10H11F3O3/c1-2-16-8-5-6(3-4-7(8)14)9(15)10(11,12)13/h3-5,9,14-15H,2H2,1H3/t9-/m0/s1
• InChI Key： UHZPJZZTNHFVIN-VIFPVBQESA-N
• SMILES： FC([C@H](C1C=CC(=C(C=1)OCC)O)O)(F)F

Computed Properties

• Exact Mass: 236.06602869g/mol
• Monoisotopic Mass: 236.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.7Ų

Additional information on 2-ethoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol

Introduction to 2-ethoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol (CAS No. 2227797-15-9)

2-ethoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol, identified by the Chemical Abstracts Service Number (CAS No.) 2227797-15-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of phenolic derivatives characterized by its unique structural features, including an ethoxy group at the 2-position and a (1S)-configured 2,2,2-trifluoro-1-hydroxyethyl substituent at the 4-position of the benzene ring. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a subject of interest for further research and development.

The molecular structure of 2-ethoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol (CAS No. 2227797-15-9) exhibits a balance between lipophilicity and hydrophilicity, which is crucial for its potential applications in drug design. The ethoxy group enhances solubility in polar environments, while the trifluoromethyl group increases metabolic stability and binding affinity to biological targets. This structural configuration suggests that the compound may exhibit properties such as antioxidant, anti-inflammatory, or even anticancer activities, although these hypotheses require further experimental validation.

In recent years, there has been growing interest in phenolic compounds due to their versatile biological functions. Studies have demonstrated that many phenols exhibit protective effects against oxidative stress by scavenging reactive oxygen species (ROS). The unique stereochemistry of the (1S)-configuration in 2-ethoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol (CAS No. 2227797-15-9) may play a critical role in determining its biological activity by influencing enzyme interactions and metabolic pathways. For instance, enantiomeric differences can significantly alter pharmacokinetic profiles and therapeutic efficacy.

Research in medicinal chemistry has shown that modifications to the aromatic ring and side chains can lead to enhanced pharmacological properties. The trifluoromethyl group in 2-ethoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol (CAS No. 2227797-15-9) is known to improve binding affinity by increasing lipophilicity and reducing metabolic degradation. This feature makes it an attractive scaffold for developing novel therapeutic agents targeting enzymes such as kinases or proteases involved in disease pathways.

Moreover, the hydroxyethyl side chain provides a site for further functionalization, allowing chemists to explore derivatives with tailored biological activities. Such modifications could enhance drug-like properties such as bioavailability, tissue distribution, and selectivity. For example, incorporating additional polar or charged groups might improve cell membrane permeability or target specificity in diseases like neurodegeneration or cancer.

The synthesis of 2-ethoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol (CAS No. 2227797-15-9) involves multi-step organic reactions that require precise control over stereochemistry and regioselectivity. Advanced synthetic techniques such as asymmetric hydrogenation or enzymatic resolution are often employed to achieve the desired enantiomeric purity. These methods ensure that the final product retains its intended biological activity without unwanted side effects from racemic impurities.

In academic research circles, 2-ethoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol (CAS No. 2227797-15-9) has been investigated for its potential role in modulating inflammatory responses. Phenolic compounds are well-documented for their ability to inhibit key pro-inflammatory cytokines such as TNF-alpha and IL-beta by interacting with signaling pathways like NF-kB. The structural features of this compound may enable it to disrupt inflammatory cascades while maintaining low toxicity profiles.

Recent preclinical studies have explored the use of similar phenolic derivatives in treating chronic diseases characterized by oxidative stress and inflammation. While specific data on CAS No. 2227797–15–9 is limited due to its novelty as a research chemical at this stage; analogous compounds have shown promise in models of arthritis and cardiovascular disease. These findings suggest that further investigation into CAS No. 2227797–15–9 could yield valuable insights into new therapeutic strategies.

The pharmaceutical industry is increasingly interested in developing small-molecule drugs with improved metabolic stability and reduced side effects compared to existing treatments. The unique combination of functional groups in CAS No. 2227797–15–9 makes it an attractive candidate for drug discovery programs targeting neurological disorders or metabolic diseases where precise molecular interactions are critical for efficacy.

The development of novel drug candidates requires rigorous testing across multiple stages—from initial synthesis to preclinical evaluation—and ultimately clinical trials if human applications are pursued (CAS No. 2227797–15–9 remains under investigation at this time). However future studies may reveal exciting possibilities regarding its applications beyond basic research settings once sufficient evidence supports its safety profile and therapeutic potential.